N1-(4-acetamidophenyl)-N2-(4-methoxybenzyl)oxalamide

• IUPAC Name: N'-(4-acetamidophenyl)-N-[(4-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C18H19N3O4/c1-12(22)20-14-5-7-15(8-6-14)21-18(24)17(23)19-11-13-3-9-16(25-2)10-4-13/h3-10H,11H2,1-2H3,(H,19,23)(H,20,22)(H,21,24)
• InChI Key: REQNDNSTVBRVMU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol

Description

N1-(4-acetamidophenyl)-N2-(4-methoxybenzyl)oxalamide, also known as AMBO, is a chemical compound that has gained significant scientific attention due to its potential applications in medicinal chemistry. AMBO is a white crystalline powder that has a molecular formula of C20H22N2O4 and a molecular weight of 358.4 g/mol.

Scientific Research Applications

Analgesic Properties and Cannabinoid Receptor Affinity

One study focused on the synthesis of new analgesics derived from the paracetamol metabolite AM404, which is known for its inhibition of endocannabinoid cellular uptake and weak binding to cannabinoid receptors. The research involved bioisosteric replacement, homology, and derivatization of the 4-aminophenol moiety in AM404, leading to compounds with affinities toward cannabinoid receptors equal to or greater than that of AM404. This study illustrates the potential of oxalamide derivatives in developing new analgesic compounds with specific receptor targets (Sinning, Watzer, Coste, Nüsing, Ott, Ligresti, Di Marzo, Imming, 2008).

Intramolecular Hydrogen Bonding and Structural Analysis

Another research contribution described the synthesis and structural investigation of symmetric and non-symmetric oxamides, including compounds similar to N1-(4-acetamidophenyl)-N2-(4-methoxybenzyl)oxalamide. The study highlighted the stabilization of these compounds by intramolecular three-center hydrogen bonding, showcasing the importance of such bonding in determining the molecular structure and properties of oxamide derivatives (Martínez-Martínez, Padilla-Martínez, Brito, Genı́z, Rojas, Saavedra, Höpfl, Tlahuextl, Contreras, 1998).

Imaging Probe Development for Receptor Studies

Research has also been conducted on the synthesis and in vivo evaluation of compounds as imaging probes for receptor studies, specifically for 5-HT2A receptors. Although not directly related to N1-(4-acetamidophenyl)-N2-(4-methoxybenzyl)oxalamide, this study underscores the broader application of oxalamide derivatives in the development of imaging probes for neurological research (Prabhakaran, Parsey, Majo, Heertum, Mann, Kumar, 2006).

Receptor Interaction Profiles of Derivatives

Further investigations have explored the receptor binding profiles of N-2-methoxybenzyl-phenethylamines (NBOMe drugs), related to the core structure of N1-(4-acetamidophenyl)-N2-(4-methoxybenzyl)oxalamide. These studies provide insights into the pharmacological properties of these compounds, including their interaction with serotonergic receptors and potential hallucinogenic effects, similar to those of LSD (Rickli, Luethi, Reinisch, Buchy, Hoener, Liechti, 2015).